Cas no 2243515-09-3 (Spiro[3.3]heptan-2-amine, 2-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: Spiro[3.3]heptan-2-amine, 2-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 2243515-09-3
• MF: C₈H₁₃ClF₃N
• MW: 215.643731832504
• CID: 5457599
• PubChem ID: 137971701
• Update Time: 2025-10-28

Spiro[3.3]heptan-2-amine, 2-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)spiro[3.3]heptan-2-amine hydrochloride
• Z3345256929
• 2-(Trifluoromethyl)spiro[3.3]heptan-2-amine;hydrochloride
• EN300-6488221
• 2243515-09-3
• Spiro[3.3]heptan-2-amine, 2-(trifluoromethyl)-, hydrochloride (1:1)

• Inchi： 1S/C8H12F3N.ClH/c9-8(10,11)7(12)4-6(5-7)2-1-3-6;/h1-5,12H2;1H
• InChI Key： QTMJYTMLTZSYLQ-UHFFFAOYSA-N
• SMILES： C1C2(CCC2)CC1(C(F)(F)F)N.[H]Cl

Computed Properties

• Exact Mass: 215.0688616g/mol
• Monoisotopic Mass: 215.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Spiro[3.3]heptan-2-amine, 2-(trifluoromethyl)-, hydrochloride (1:1)

Spiro[3.3]heptan-2-amine, 2-(trifluoromethyl)-, hydrochloride (1:1): A Comprehensive Overview

The compound Spiro[3.3]heptan-2-amine, 2-(trifluoromethyl)-, hydrochloride (1:1), with the CAS number No. 2243515-09-3, is a unique spirocyclic amine derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spirocyclic structure, which consists of two fused rings sharing a single atom—a feature that imparts distinctive chemical and physical properties. The presence of a trifluoromethyl group further enhances its reactivity and selectivity in various chemical reactions and biological systems.

Recent studies have highlighted the potential of Spiro[3.3]heptan-2-amine, 2-(trifluoromethyl)-, hydrochloride (1:1) as a versatile building block in drug discovery and materials science. Its spirocyclic framework allows for precise control over steric and electronic effects, making it an ideal candidate for designing bioactive molecules with tailored functionalities. For instance, researchers have explored its application in the development of selective kinase inhibitors and neuroprotective agents, where its unique structure contributes to enhanced binding affinity and reduced off-target effects.

The synthesis of Spiro[3.3]heptan-2-amine, 2-(trifluoromethyl)-, hydrochloride (1:1) involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions and the subsequent introduction of the trifluoromethyl group via electrophilic substitution or radical-mediated processes. The optimization of these steps has been a focal point of recent research efforts, with advancements in catalyst design and reaction conditions significantly improving yields and selectivity.

In terms of applications, Spiro[3.3]heptan-2-amine, 2-(trifluoromethyl)-, hydrochloride (1:1) has demonstrated promising results in the field of biocatalysis. Its ability to act as a chiral ligand in asymmetric catalysis has been leveraged to produce enantioselective products with high optical purity. Additionally, its role as a precursor in the synthesis of advanced materials, such as self-healing polymers and nanoporous frameworks, underscores its versatility across diverse scientific domains.

From an environmental perspective, the development of sustainable synthesis routes for Spiro[3.3]heptan-2-amine, 2-(trifluoromethyl)-, hydrochloride (1:1) is a growing area of interest. Researchers are exploring green chemistry approaches that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global initiatives to promote eco-friendly chemical practices while maintaining high standards of product quality.

In conclusion, Spiro[3.3]heptan-2-amine, 2-(trifluoromethyl)-, hydrochloride (1:1) stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities for this compound, its impact on science and technology is expected to grow significantly.